4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide

• Molecular Formula: C15H19NO4S2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-ethoxy-N-[2-(furan-2-ylmethylsulfanyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H19NO4S2/c1-2-19-13-5-7-15(8-6-13)22(17,18)16-9-11-21-12-14-4-3-10-20-14/h3-8,10,16H,2,9,11-12H2,1H3
• InChI Key: JTVCUAJIAFFQJI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCSCC2=CC=CO2

Description

4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide, also known as compound X, is a sulfonamide derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has shown promise in various studies for its ability to target specific enzymes and receptors within the body, leading to potential treatments for a range of diseases.

Mechanism of Action

The mechanism of action of 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X involves its ability to target specific enzymes and receptors within the body. In particular, it has been shown to inhibit the activity of certain enzymes that are involved in the development of cancer cells. This inhibition leads to a decrease in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X has also shown promise in other areas of scientific research. For example, it has been investigated for its ability to inhibit the activity of certain enzymes that are involved in the development of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to have potential use as an anti-bacterial agent.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X in lab experiments is its ability to target specific enzymes and receptors within the body. This allows for more targeted and specific experiments, which can lead to more accurate and reliable results. However, a limitation of using 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X is its potential toxicity and side effects, which must be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research on 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X. One area of interest is its potential use as an anti-cancer agent, particularly in combination with other drugs or therapies. Additionally, further research is needed to investigate its potential use in the treatment of inflammatory diseases and bacterial infections. Finally, more studies are needed to fully understand the mechanism of action of 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X and its potential for use in other therapeutic applications.

Synthesis Methods

The synthesis method for 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X involves a multi-step process that includes the reaction of 4-chlorobenzenesulfonamide with furan-2-ylmethylthiol, followed by the addition of ethylene glycol and sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain the final 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide. The purity of the 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

Compound X has been investigated for its potential therapeutic applications in various scientific research studies. One such study showed that 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X had inhibitory effects on the activity of a specific enzyme, which is involved in the development of cancer cells. This suggests that 4-Ethoxy-N-[2-(furan-2-ylmethylsulfanyl)-ethyl]-benzenesulfonamide X may have potential use as an anti-cancer agent.